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The use of plant extracts for the synthesis of nanopatrticles, a process known as green
synthesis, is a rapidly growing field of nanotechnology. This eco-friendly approach offers a cost-
effective and non-toxic alternative to conventional chemical and physical methods. Alpinia
galanga, a member of the ginger family (Zingiberaceae) widely used in traditional medicine,
has emerged as a promising candidate for the green synthesis of various metallic
nanoparticles. The rhizome and leaf extracts of Alpinia galanga are rich in phytochemicals such
as flavonoids, phenols, and terpenoids, which can act as both reducing and capping agents in
the synthesis process. These biologically synthesized nanoparticles exhibit a range of
therapeutic properties, including antioxidant, anti-inflammatory, antimicrobial, and anticancer
activities.

This document provides detailed application notes and protocols for the synthesis of silver
(AgNPs) and zinc oxide (ZnO NPs) nanoparticles using Alpinia galanga extract, along with a
summary of their characterization and biological applications.

Data Presentation
Table 1: Synthesis Parameters and Characterization of
Alpinia galanga Mediated Nanoparticles
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Table 2: Biological Activities of Alpinia galanga
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Hypotonicity 44.79 pg/mL,
induced and 72.07 pg/mL
haemolysis respectively.[7]

Experimental Protocols

Protocol 1: Green Synthesis of Silver Nanoparticles
(AgNPs) using Alpinia galanga Rhizome Extract
(Microwave Irradiation Method)

1. Preparation of Alpinia galanga Rhizome Extract: a. Thoroughly wash fresh Alpinia galanga
rhizomes with sterile distilled water and cut them into small pieces.[1] b. Boil 50 g of the
rhizome pieces in 150 mL of distilled water for 5 minutes.[1] c. Sonicate the extract for 30
minutes in an ultrasonicator.[1] d. Allow the extract to cool to room temperature and filter it
using Whatman No. 1 filter paper.[1] e. Concentrate the filtered extract using a rotary
evaporator.[1]

2. Synthesis of Silver Nanopatrticles: a. Prepare a 1 mM aqueous solution of silver nitrate
(AgNO:s).[1][2] b. Mix the Alpinia galanga extract and the AgNOs solution in a ratio of 1:10.[1][2]
c. Place the mixture in a microwave oven and irradiate for 180 seconds.[1][2] d. The formation
of AgNPs is indicated by a color change of the solution from pale yellow to brown.[3] e. Monitor
the formation of AQNPs by measuring the UV-Vis spectrum of the solution, with an expected
absorbance peak around 450 nm.[1][2]

Protocol 2: Green Synthesis of Zinc Oxide Nanoparticles
(ZnO NPs) using Alpinia galanga Rhizome Extract

1. Preparation of Alpinia galanga Rhizome Extract: a. Follow the same procedure as described
in Protocol 1, step 1.

2. Synthesis of Zinc Oxide Nanopatrticles: a. Prepare a 1 mM aqueous solution of zinc acetate
(Zn(CHsCOO0)2).[7] b. Add the Alpinia galanga rhizome extract to the zinc acetate solution. c.
The rapid synthesis of ZnO NPs should occur within one hour at room temperature.[7] d.
Characterize the synthesized ZnO NPs using UV-Vis spectroscopy, Fourier Transform Infrared
(FTIR) spectroscopy, and X-ray Diffraction (XRD) to confirm their formation and structure.[7]
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Caption: Workflow for the green synthesis of nanoparticles using Alpinia galanga extract.
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Caption: Proposed mechanism of anticancer activity of Alpinia galanga-synthesized
nanoparticles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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